Cas no 1514279-13-0 (N,N-dimethyl-3-2-(methylamino)ethylaniline)

• Product Name: N,N-dimethyl-3-2-(methylamino)ethylaniline
• CAS No: 1514279-13-0
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5939727
• PubChem ID: 82599966
• Update Time: 2025-05-20

N,N-dimethyl-3-2-(methylamino)ethylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-2-(methylamino)ethylaniline
• 1514279-13-0
• EN300-1821760
• N,N-dimethyl-3-[2-(methylamino)ethyl]aniline

• Inchi： 1S/C11H18N2/c1-12-8-7-10-5-4-6-11(9-10)13(2)3/h4-6,9,12H,7-8H2,1-3H3
• InChI Key： FLPKHCCXEGWWGB-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=CC=CC(=C1)CCNC

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on N,N-dimethyl-3-2-(methylamino)ethylaniline

Professional Introduction to N,N-dimethyl-3-2-(methylamino)ethylaniline (CAS No. 1514279-13-0)

N,N-dimethyl-3-2-(methylamino)ethylaniline, a compound with the chemical identifier CAS No. 1514279-13-0, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex aromatic and amine functional groups, has garnered attention for its potential applications in medicinal chemistry and drug development. The structural motif of this molecule, featuring a dimethylamine substituent and a methylamino ethyl chain, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.

The N,N-dimethyl-3-2-(methylamino)ethylaniline molecule exhibits unique electronic and steric properties due to its hybridization of aromatic and aliphatic moieties. These characteristics make it an attractive candidate for further functionalization, enabling the creation of novel bioactive compounds. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways, and compounds like N,N-dimethyl-3-2-(methylamino)ethylaniline are being explored as key building blocks in these efforts.

One of the most compelling aspects of this compound is its potential role in the development of therapeutic agents for neurological disorders. The presence of both dimethylamine and methylamino groups suggests that it may interact with neurotransmitter receptors or enzymes involved in neural signaling. Current research in this area has highlighted the importance of precise molecular architecture in modulating neurotransmitter activity. For instance, studies have shown that analogs with similar structural features can exhibit potent effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

Moreover, the synthesis of N,N-dimethyl-3-2-(methylamino)ethylaniline involves sophisticated organic transformations that are emblematic of modern synthetic chemistry techniques. The process typically requires multi-step reactions, including condensation, reduction, and functional group interconversions, showcasing the compound's synthetic utility. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring system, while transition-metal-catalyzed hydrogenation has been utilized to introduce the necessary amine functionalities.

The pharmacological profile of N,N-dimethyl-3-2-(methylamino)ethylaniline is further illuminated by computational studies that predict its binding interactions with biological targets. Molecular docking simulations have been instrumental in identifying how this compound might fit into enzyme active sites or receptor binding pockets. These virtual screening approaches have accelerated the discovery process by allowing researchers to rapidly evaluate thousands of potential interactions before conducting wet-lab experiments.

In parallel with computational studies, experimental investigations have provided valuable insights into the biochemical behavior of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity. Additionally, X-ray crystallography has been used to determine the three-dimensional conformation of N,N-dimethyl-3-2-(methylamino)ethylaniline complexes with potential binding partners.

The therapeutic potential of N,N-dimethyl-3-2-(methylamino)ethylaniline is also being explored in the context of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways at the molecular level, this compound may offer a novel approach to treating these conditions. Preliminary studies have suggested that derivatives of this molecule can inhibit key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators.

As research progresses, the development of chiral derivatives of N,N-dimethyl-3-2-(methylamino)ethylaniline is becoming an area of intense interest. The stereochemistry of a molecule can significantly influence its biological activity, with enantiomers often exhibiting markedly different pharmacological effects. Techniques such as asymmetric synthesis have been employed to produce enantiomerically pure forms of this compound, allowing researchers to investigate the impact of chirality on its interactions with biological targets.

The environmental impact and sustainability considerations are also integral to the broader context of N,N-dimethyl-3-2-(methylamino)ethylaniline research. Green chemistry principles are being applied to optimize synthetic routes, minimize waste generation, and reduce reliance on hazardous reagents. For instance, biocatalytic methods using enzymes as catalysts have been explored as an alternative to traditional chemical transformations.

In conclusion, N,N-dimethyl-3-2-(methylamino)ethylaniline (CAS No. 1514279-13-0) represents a promising entity in pharmaceutical chemistry with diverse applications ranging from neurological disorders to anti-inflammatory therapies. Its unique structural features make it an excellent candidate for further exploration through both experimental and computational methodologies. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future therapeutic strategies.